Cas no 2346845-99-4 (benzyl 4-(5-bromothiophen-2-yl)sulfonylpiperazine-1-carboxylate)

• Product Name: benzyl 4-(5-bromothiophen-2-yl)sulfonylpiperazine-1-carboxylate
• CAS No: 2346845-99-4
• MF: C₁₆H₁₇BrN₂O₄S₂
• MW: 445.351180791855
• CID: 5619495
• PubChem ID: 165936557
• Update Time: 2025-05-21

benzyl 4-(5-bromothiophen-2-yl)sulfonylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 4-[(5-bromothiophen-2-yl)sulfonyl]piperazine-1-carboxylate
• EN300-28304356
• 2346845-99-4
• benzyl 4-(5-bromothiophen-2-yl)sulfonylpiperazine-1-carboxylate

• Inchi： 1S/C16H17BrN2O4S2/c17-14-6-7-15(24-14)25(21,22)19-10-8-18(9-11-19)16(20)23-12-13-4-2-1-3-5-13/h1-7H,8-12H2
• InChI Key： PGRSEXIZJVWOSZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(S1)S(N1CCN(C(=O)OCC2C=CC=CC=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 443.98131g/mol
• Monoisotopic Mass: 443.98131g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 104Ų

Additional information on benzyl 4-(5-bromothiophen-2-yl)sulfonylpiperazine-1-carboxylate

Introduction to benzyl 4-(5-bromothiophen-2-yl)sulfonylpiperazine-1-carboxylate (CAS No. 2346845-99-4)

Benzyl 4-(5-bromothiophen-2-yl)sulfonylpiperazine-1-carboxylate (CAS No. 2346845-99-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of novel therapeutic agents. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its research and development.

The chemical structure of benzyl 4-(5-bromothiophen-2-yl)sulfonylpiperazine-1-carboxylate is notable for its combination of a benzyl ester group, a piperazine ring, and a brominated thiophene moiety. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The benzyl ester group enhances the lipophilicity and stability of the compound, while the piperazine ring provides a flexible scaffold that can interact with various biological targets. The brominated thiophene moiety adds further complexity and reactivity, making the compound a valuable candidate for drug discovery.

The synthesis of benzyl 4-(5-bromothiophen-2-yl)sulfonylpiperazine-1-carboxylate typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. One common synthetic route involves the reaction of 5-bromothiophene-2-sulfonyl chloride with piperazine to form the sulfonamide intermediate, followed by esterification with benzyl alcohol. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods, such as the use of catalysts and microwave-assisted synthesis techniques.

In terms of biological activities, benzyl 4-(5-bromothiophen-2-yl)sulfonylpiperazine-1-carboxylate has shown promising results in several areas. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has been reported to exhibit inhibitory activity against phosphodiesterase (PDE) enzymes, which are implicated in conditions such as cardiovascular diseases and neurological disorders. Additionally, the compound has shown anti-inflammatory properties, making it a candidate for the treatment of inflammatory diseases.

Recent research has also explored the use of benzyl 4-(5-bromothiophen-2-yl)sulfonylpiperazine-1-carboxylate in cancer therapy. Preclinical studies have indicated that it can selectively target cancer cells by disrupting key signaling pathways involved in cell proliferation and survival. The brominated thiophene moiety plays a crucial role in this activity by enhancing the compound's ability to interact with specific protein targets within cancer cells.

The pharmacokinetic properties of benzyl 4-(5-bromothiophen-2-yl)sulfonylpiperazine-1-carboxylate have been extensively studied to optimize its therapeutic potential. In vitro and in vivo experiments have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its lipophilic nature allows for good membrane permeability, while its stability under physiological conditions ensures sustained activity over time.

Clinical trials are currently underway to evaluate the safety and efficacy of benzyl 4-(5-bromothiophen-2-yl)sulfonylpiperazine-1-carboxylate in various therapeutic applications. Early results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses. Ongoing phase II trials are focusing on specific indications such as inflammatory diseases and cancer.

In conclusion, benzyl 4-(5-bromothiophen-2-yl)sulfonylpiperazine-1-carboxylate (CAS No. 2346845-99-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Continued research and clinical evaluation will likely uncover additional benefits and refine its use in treating various diseases.